Cas no 18033-75-5 (Silane,methoxydimethyl-)

Technical Introduction: Methoxydimethylsilane Methoxydimethylsilane (CH₃O(CH₃)₂SiH) is a versatile organosilicon compound characterized by its reactive Si–H and Si–O–CH₃ functional groups. This silane is commonly employed as a precursor in organic synthesis, surface modification, and the production of silicon-based materials. Its methoxy group facilitates hydrolysis and condensation reactions, making it useful for forming siloxane networks, while the hydride (Si–H) moiety enables hydrosilylation processes. The compound’s volatility and reactivity allow for efficient deposition in thin-film applications. Methoxydimethylsilane is valued for its role in enhancing adhesion, crosslinking, and hydrophobicity in coatings, adhesives, and sealants. Proper handling under inert conditions is recommended due to its moisture sensitivity and potential flammability.
Silane,methoxydimethyl- structure
Silane,methoxydimethyl- structure
Product Name:Silane,methoxydimethyl-
CAS No:18033-75-5
MF:C3H9OSi
MW:89.1884620189667
MDL:MFCD01861711
CID:122721
PubChem ID:6365036
Update Time:2025-10-30

Silane,methoxydimethyl- Chemical and Physical Properties

Names and Identifiers

    • Silane,methoxydimethyl-
    • DIMETHYLMETHOXYSILANE
    • Methoxydimethylsilane
    • methoxy(dimethyl)silicon
    • 18033-75-5
    • FT-0695083
    • dimethyl methylhydrogen siloxane
    • A881120
    • Silane, methoxydimethyl-
    • MFCD01861711
    • AKOS006277134
    • S07285
    • AKOS015909010
    • MDL: MFCD01861711
    • Inchi: 1S/C3H9OSi/c1-4-5(2)3/h1-3H3
    • InChI Key: MDLRQEHNDJOFQN-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)OC |^1:0|

Computed Properties

  • Exact Mass: 90.05010
  • Monoisotopic Mass: 89.042266441g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 1
  • Complexity: 20.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Boiling Point: 72.6 °C at 760 mmHg
  • PSA: 9.23000
  • LogP: 0.61620

Silane,methoxydimethyl- Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Silane,methoxydimethyl- Pricemore >>

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Silane,methoxydimethyl- Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:18033-75-5)Silane,methoxydimethyl-
Order Number:A881120
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:03
Price ($):527.0
Email:sales@amadischem.com

Additional information on Silane,methoxydimethyl-

Recent Advances in the Application of Silane, Methoxydimethyl- (CAS 18033-75-5) in Chemical Biomedicine

Silane, methoxydimethyl- (CAS 18033-75-5) is a versatile organosilicon compound that has garnered significant attention in the field of chemical biomedicine due to its unique chemical properties and wide range of applications. Recent studies have explored its potential in drug delivery systems, surface modification of biomedical devices, and as a coupling agent in nanocomposite materials. This research brief aims to summarize the latest findings and advancements related to this compound, providing a comprehensive overview of its current and potential applications in the biomedical field.

One of the most notable applications of Silane, methoxydimethyl- is in the development of drug delivery systems. Researchers have utilized its ability to form stable bonds with various substrates to create targeted delivery mechanisms. For instance, a 2023 study published in the Journal of Controlled Release demonstrated the use of this silane derivative to functionalize nanoparticles, enhancing their ability to deliver anticancer drugs specifically to tumor sites while minimizing off-target effects. The study reported a significant improvement in drug efficacy and a reduction in systemic toxicity, highlighting the compound's potential in oncology.

In addition to drug delivery, Silane, methoxydimethyl- has been extensively studied for its role in surface modification of biomedical devices. Its ability to form covalent bonds with surfaces such as glass, metals, and polymers makes it an ideal candidate for improving the biocompatibility and performance of implants and diagnostic tools. A recent study in Biomaterials Science showcased its application in coating coronary stents, resulting in reduced thrombogenicity and improved endothelialization. These findings suggest that the compound could play a critical role in the next generation of cardiovascular implants.

Another emerging area of research involves the use of Silane, methoxydimethyl- as a coupling agent in nanocomposite materials. Its bifunctional nature allows it to bridge organic and inorganic phases, enhancing the mechanical and thermal properties of composites. A 2024 publication in Advanced Materials detailed its incorporation into polymer matrices for bone tissue engineering, where it significantly improved the adhesion and proliferation of osteoblasts. This application holds promise for the development of advanced biomaterials for regenerative medicine.

Despite these advancements, challenges remain in the widespread adoption of Silane, methoxydimethyl-. Issues such as scalability, cost-effectiveness, and long-term stability under physiological conditions need to be addressed. Future research directions may focus on optimizing synthesis protocols, exploring novel derivatives, and conducting in-depth toxicological studies to ensure safety and efficacy. Collaborative efforts between chemists, material scientists, and biomedical engineers will be essential to unlock the full potential of this compound.

In conclusion, Silane, methoxydimethyl- (CAS 18033-75-5) represents a promising tool in the arsenal of chemical biomedicine. Its diverse applications, from drug delivery to surface modification and nanocomposites, underscore its versatility and utility. As research continues to uncover new possibilities, this compound is poised to make significant contributions to the advancement of biomedical technologies and therapies.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:18033-75-5)Silane,methoxydimethyl-
A881120
Purity:99%
Quantity:25g
Price ($):527.0
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